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Cat. No.: B1667926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bemetizide is a diuretic medication belonging to the thiazide class of drugs. Chemically, it is a

benzothiadiazine derivative. Thiazide diuretics are primarily used in the management of

hypertension and edema by promoting the excretion of salt and water from the kidneys. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, mechanism of action, and available data on the effects of Bemetizide.

Chemical Structure and Identification
Bemetizide is chemically known as 6-chloro-3-(1-phenylethyl)-3,4-dihydro-2H-1,2,4-

benzothiadiazine-7-sulfonamide 1,1-dioxide[1].
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Image of the chemical structure of Bemetizide 

Table 1: Chemical Identifiers for Bemetizide

Identifier Value

IUPAC Name

6-chloro-1,1-dioxo-3-(1-phenylethyl)-3,4-

dihydro-2H-1λ⁶,2,4-benzothiadiazine-7-

sulfonamide[1]

CAS Number 1824-52-8[1]

Molecular Formula C₁₅H₁₆ClN₃O₄S₂[1]

Molecular Weight 401.9 g/mol [1]

SMILES
CC(C1=CC=CC=C1)C2NC3=CC(=C(C=C3S(=

O)(=O)N2)S(=O)(=O)N)Cl

Physicochemical Properties
While extensive experimental data for Bemetizide's physicochemical properties are not readily

available in the public domain, some predicted and limited experimental values have been

reported.

Table 2: Physicochemical Properties of Bemetizide
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Property Value Source

Melting Point 223-226 °C Predicted

Boiling Point 623.3 °C at 760 mmHg Predicted

Density 1.481 g/cm³ Predicted

Water Solubility
DMSO (Slightly), Methanol

(Slightly, Sonicated)
Experimental

pKa 8.62 Predicted

LogP 2.0 Predicted

Mechanism of Action
Bemetizide, as a thiazide diuretic, exerts its primary effect on the kidneys, specifically at the

distal convoluted tubule (DCT). The principal mechanism of action is the inhibition of the

sodium-chloride (Na⁺/Cl⁻) cotransporter (NCC), also known as the thiazide-sensitive

cotransporter.

By blocking the NCC, Bemetizide prevents the reabsorption of sodium and chloride ions from

the tubular fluid back into the bloodstream. This leads to an increase in the concentration of

these ions in the tubular fluid, which in turn osmotically draws more water into the tubule. The

overall effect is an increased excretion of sodium, chloride, and water from the body, leading to

a diuretic effect. This reduction in extracellular fluid volume contributes to its antihypertensive

effect.

The increased delivery of sodium to the collecting duct can also lead to an increased exchange

of sodium for potassium ions, potentially resulting in hypokalemia (low potassium levels).

Bemetizide has also been observed to be associated with magnesiuria (increased magnesium

excretion), while its effect on calcium excretion is insignificant[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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